Cas no 149715-95-7 (1H-1,2,4-Triazole-1-ethanol,a-(2,4-difluorophenyl)-3-[(1E)-2-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]ethenyl]-a-(1H-1,2,4-triazol-1-ylmethyl)-,(aR)-)

1H-1,2,4-Triazole-1-ethanol,a-(2,4-difluorophenyl)-3-[(1E)-2-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]ethenyl]-a-(1H-1,2,4-triazol-1-ylmethyl)-,(aR)- structure
149715-95-7 structure
Product Name:1H-1,2,4-Triazole-1-ethanol,a-(2,4-difluorophenyl)-3-[(1E)-2-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]ethenyl]-a-(1H-1,2,4-triazol-1-ylmethyl)-,(aR)-
CAS No:149715-95-7
MF:C24H20F6N6O2
MW:538.445025444031
CID:209399
PubChem ID:6442246
Update Time:2025-04-19

1H-1,2,4-Triazole-1-ethanol,a-(2,4-difluorophenyl)-3-[(1E)-2-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]ethenyl]-a-(1H-1,2,4-triazol-1-ylmethyl)-,(aR)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-ethanol,a-(2,4-difluorophenyl)-3-[(1E)-2-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]ethenyl]-a-(1H-1,2,4-triazol-1-ylmethyl)-,(aR)-
    • 1H-1,2,4-Triazole-1-ethanol,a-(2,4-difluorophenyl)-3-[(1E)-2-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]ethenyl]-a-(1H-1,2,4-triaz
    • DTXSID401100746
    • AKOS030532430
    • (R,E)-2-(2,4-Difluorophenyl)-1-(3-(4-(2,2,3,3-tetrafluoropropoxy)styryl)-1H-1,2,4-triazol-1-yl)-3-(1H-1,2,4-triazol-1-yl)propan-2-ol
    • D0870
    • (+)-(R)-2-(2,4-Difluorophenyl)-1-(3-((E)-4-(2,2,3,3-tetrafluoropropoxy)styryl)-1,2,4-triazol-1-yl)-3-(1,2,4-triazol-1-yl)propan-2-ol
    • (2R)-2-(2,4-Difluorophenyl)-1-(3-{(E)-2-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]vinyl}-1H-1,2,4-triazol-1-yl)-3-(1H-1,2,4-triazol-1-yl)-2-propanol
    • (+)-(R)-2-(2,4-Difluorophenyl)-1-[3-[(E)-4-(2,2,3,3-tetrafluoropropoxy)styryl]-1,2,4-triazol-1-yl]-3-(1,2,4-triazol-1-yl)propan-2-ol
    • M-16354
    • 1H-1,2,4-Triazole-1-ethanol, alpha-(2,4-difluorophenyl)-3-(2-(4-(2,2,3,3-tetrafluoropropoxy)phenyl)ethenyl)-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, (R-(E))-
    • 149715-95-7
    • FZEJTXCSLUORDW-DHXBXMGCSA-N
    • 1H-1,2,4-TRIAZOLE-1-ETHANOL, .ALPHA.-(2,4-DIFLUOROPHENYL)-3-((1E)-2-(4-(2,2,3,3-TETRAFLUOROPROPOXY)PHENYL)ETHENYL)-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-, (.ALPHA.R)-
    • ZD0870
    • Q27289982
    • CHEMBL4090050
    • D 0870
    • D-0870
    • UNII-TIR28072AV
    • PD162477
    • 141113-28-2
    • (2R)-2-(2,4-difluorophenyl)-1-[3-[(E)-2-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]ethenyl]-1,2,4-triazol-1-yl]-3-(1,2,4-triazol-1-yl)propan-2-ol
    • ZD 0870
    • 1H-1,2,4-TRIAZOLE-1-ETHANOL, .ALPHA.-(2,4-DIFLUOROPHENYL)-3-(2-(4-(2,2,3,3-TETRAFLUOROPROPOXY)PHENYL)ETHENYL)-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-
    • ICI-D0870
    • ZD-0870
    • DO-870
    • TIR28072AV
    • (2R)-2-(2,4-difluorophenyl)-1-[3-[(E)-2-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]vinyl]-1,2,4-triazol-1-yl]-3-(1,2,4-triazol-1-yl)propan-2-ol
    • Inchi: 1S/C24H20F6N6O2/c25-17-4-7-19(20(26)9-17)23(37,10-35-14-31-13-33-35)11-36-15-32-21(34-36)8-3-16-1-5-18(6-2-16)38-12-24(29,30)22(27)28/h1-9,13-15,22,37H,10-12H2/b8-3+/t23-/m1/s1
    • InChI Key: FZEJTXCSLUORDW-DHXBXMGCSA-N
    • SMILES: FC1C=C(C=CC=1[C@@](CN1C=NC=N1)(CN1C=NC(/C=C/C2C=CC(=CC=2)OCC(C(F)F)(F)F)=N1)O)F

Computed Properties

  • Exact Mass: 538.1554
  • Monoisotopic Mass: 538.155193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 11
  • Complexity: 777
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.9
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.42
  • Boiling Point: 723°C at 760 mmHg
  • Flash Point: 391.1°C
  • Refractive Index: 1.581
  • PSA: 90.88

1H-1,2,4-Triazole-1-ethanol,a-(2,4-difluorophenyl)-3-[(1E)-2-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]ethenyl]-a-(1H-1,2,4-triazol-1-ylmethyl)-,(aR)- Related Literature

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